Cas no 5343-57-7 (2-benzyl-2-ethylbutanoic Acid)

2-benzyl-2-ethylbutanoic Acid structure
2-benzyl-2-ethylbutanoic Acid structure
Product Name:2-benzyl-2-ethylbutanoic Acid
CAS No:5343-57-7
MF:C13H18O2
MW:206.280824184418
CID:1582650
PubChem ID:219318
Update Time:2025-04-21

2-benzyl-2-ethylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-2-ethylbutanoic Acid
    • 2-(benzoylamino)-2-ethylbutanoic acid
    • 3-Benzyl-pentan-carbonsaeure-(3)
    • AR-1C8497
    • AG-J-40720
    • 2-ethyl-2-benzoylamino-butyric acid
    • AC1L5HI1
    • NSC23282
    • 2-Aethyl-2-benzoylamino-buttersaeure
    • CTK5A1972
    • AC1Q5KX7
    • Diaethyl-benzyl-essigsaeure
    • 2-Aethyl-2-benzyl-buttersaeure
    • 2-ethyl-2-benzyl-butyric acid
    • 2-(benzoylamino)-2-ethylbutanoic acid; 3-Benzyl-pentan-carbonsaeure-(3); AR-1C8497; AG-J-40720; 2-ethyl-2-benzoylamino-butyric acid; AC1L5HI1; NSC23282; 2-Aethyl-2-benzoylamino-buttersaeure; CTK5A1972; AC1Q5KX7; Diaethyl-benzyl-essigsaeure; 2-Aethyl-2-benzyl-buttersaeure; 2-ethyl-2-benzyl-butyric acid;
    • 2-ethyl-2-(phenylmethyl)butanoic acid
    • DTXSID40968099
    • SCHEMBL11529107
    • 5343-57-7
    • NSC-471
    • A832232
    • AKOS012033540
    • NSC471
    • Inchi: 1S/C13H18O2/c1-3-13(4-2,12(14)15)10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3,(H,14,15)
    • InChI Key: UZFOEXICQDPNLN-UHFFFAOYSA-N
    • SMILES: OC(C(CC)(CC)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.034
  • Boiling Point: 319.8°C at 760 mmHg
  • Flash Point: 216.9°C
  • Refractive Index: 1.518
  • PSA: 37.3
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